Cas no 2229493-37-0 (tert-butyl N-1-(3-amino-1,1,1-trifluoropropan-2-yl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(3-amino-1,1,1-trifluoropropan-2-yl)cyclobutylcarbamate
• CAS No: 2229493-37-0
• MF: C₁₂H₂₁F₃N₂O₂
• MW: 282.302553892136
• CID: 6257801
• PubChem ID: 165700475
• Update Time: 2025-06-08

tert-butyl N-1-(3-amino-1,1,1-trifluoropropan-2-yl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-amino-1,1,1-trifluoropropan-2-yl)cyclobutylcarbamate
• tert-butyl N-[1-(3-amino-1,1,1-trifluoropropan-2-yl)cyclobutyl]carbamate
• 2229493-37-0
• EN300-1888862

• Inchi： 1S/C12H21F3N2O2/c1-10(2,3)19-9(18)17-11(5-4-6-11)8(7-16)12(13,14)15/h8H,4-7,16H2,1-3H3,(H,17,18)
• InChI Key： ABQITMKAZNTBQQ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1(CCC1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 282.15551240g/mol
• Monoisotopic Mass: 282.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(3-amino-1,1,1-trifluoropropan-2-yl)cyclobutylcarbamate

Professional Introduction to Compound with CAS No. 2229493-37-0 and Product Name: *Tert-butyl N-1-(3-amino-1,1,1-trifluoropropan-2-yl)cyclobutylcarbamate*

Compound with the CAS number 2229493-37-0 and the product name Tert-butyl N-1-(3-amino-1,1,1-trifluoropropan-2-yl)cyclobutylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The presence of a cyclobutyl moiety combined with a trifluoropropyl group introduces specific electronic and steric properties that make this compound a promising candidate for further investigation in drug discovery.

The structural composition of this compound is meticulously designed to optimize its interactions with biological targets. The N-1-(3-amino-1,1,1-trifluoropropan-2-yl)cyclobutylcarbamate moiety is particularly noteworthy, as it combines the versatility of an amine group with the stability provided by the carbamate linkage. This design allows for selective binding to biological receptors, which is a critical factor in the development of effective pharmaceutical agents.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of fluorine atoms in the trifluoropropyl group in this compound not only contributes to its stability but also influences its electronic properties, making it more suitable for interactions with biological targets. These features have been extensively studied in the context of developing novel therapeutic agents that can overcome existing limitations associated with traditional small molecules.

The cyclobutyl ring in this compound adds another layer of complexity, providing a rigid scaffold that can be tailored to fit specific binding pockets in biological targets. This rigidity enhances the compound's binding affinity and selectivity, which are crucial factors in drug design. The combination of these structural elements makes this compound a versatile tool for medicinal chemists exploring new therapeutic avenues.

Recent research has highlighted the potential of this class of compounds in treating various diseases, including cancer and inflammatory disorders. The unique structural features of this compound have been leveraged to develop novel inhibitors that target key enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound can inhibit enzymes such as kinases and proteases, which are overexpressed in cancer cells. This inhibition can lead to the disruption of signaling pathways that drive tumor growth and progression.

The pharmacological activity of this compound has been further investigated through computational modeling and experimental studies. Computational approaches have been used to predict how this compound interacts with biological targets at the molecular level. These predictions have been validated through experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into the binding mechanism of this compound and have helped refine its structure for improved efficacy.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. Its unique structural features make it an excellent tool for studying enzyme mechanisms and protein-ligand interactions. By understanding how this compound interacts with biological targets, researchers can gain insights into fundamental biological processes and develop new strategies for drug discovery.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves carefully orchestrated reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. The synthesis strategy also highlights the versatility of modern chemical methodologies in constructing complex molecular architectures.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Researchers are actively investigating derivatives of this compound to enhance its potency, selectivity, and bioavailability. Additionally, efforts are underway to develop novel delivery systems that can improve the therapeutic efficacy of this compound in vivo.

In conclusion, Compound with CAS No. 2229493-37-0 and the product name *Tert-butyl N-1-(3-amino-1,1,1-trifluoropropan-2-yl)cyclobutylcarbamate* represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery and chemical biology research. With ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications, this compound is poised to make substantial contributions to the field of medicine.